N-[1-(2H-1,3-benzodioxole-5-carbonyl)azetidin-3-yl]pyridazin-3-amine

• IUPAC Name: 1,3-benzodioxol-5-yl-[3-(pyridazin-3-ylamino)azetidin-1-yl]methanone
• InChI: InChI=1S/C15H14N4O3/c20-15(10-3-4-12-13(6-10)22-9-21-12)19-7-11(8-19)17-14-2-1-5-16-18-14/h1-6,11H,7-9H2,(H,17,18)
• InChI Key: SYOYFLKYZARPGX-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC3=C(C=C2)OCO3)NC4=NN=CC=C4
• Molecular Formula: C15H14N4O3
• Molecular Weight: 298.30 g/mol

Description

N-[1-(2H-1,3-benzodioxole-5-carbonyl)azetidin-3-yl]pyridazin-3-amine, also known as BDP-9066, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. It belongs to the class of azetidine-containing compounds and has been found to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

Target of Action

Similar compounds bearing 1-benzo[1,3]dioxol-5-yl-indoles have shown anticancer activity against various cancer cell lines .

Mode of Action

Related compounds have been found to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells .

Biochemical Pathways

Related compounds have been found to modulate microtubule assembly through the suppression of tubulin polymerization or stabilization of microtubule structure .

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[1-(2H-1,3-benzodioxole-5-carbonyl)azetidin-3-yl]pyridazin-3-amine in lab experiments is its broad range of biological activities. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-viral effects, making it a useful tool for studying various disease processes. Another advantage is its relatively simple synthesis method, which makes it readily available for research purposes. However, one limitation of using N-[1-(2H-1,3-benzodioxole-5-carbonyl)azetidin-3-yl]pyridazin-3-amine is its potential toxicity, which may limit its use in certain experimental models.

Future Directions

There are several future directions for research on N-[1-(2H-1,3-benzodioxole-5-carbonyl)azetidin-3-yl]pyridazin-3-amine. One area of interest is its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another area of interest is its potential use in the treatment of cancer, either as a standalone therapy or in combination with other anti-cancer agents. Additionally, further research is needed to fully understand the mechanism of action of N-[1-(2H-1,3-benzodioxole-5-carbonyl)azetidin-3-yl]pyridazin-3-amine and to identify potential targets for therapeutic intervention.

Synthesis Methods

The synthesis of N-[1-(2H-1,3-benzodioxole-5-carbonyl)azetidin-3-yl]pyridazin-3-amine involves the reaction of 1-(2H-1,3-benzodioxole-5-carbonyl)azetidin-3-amine with pyridazine-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a suitable solvent such as dimethylformamide (DMF) or N,N-dimethylacetamide (DMA) at a temperature ranging from 50 to 80°C. After completion of the reaction, the product is purified by column chromatography using a suitable solvent system.

Scientific Research Applications

N-[1-(2H-1,3-benzodioxole-5-carbonyl)azetidin-3-yl]pyridazin-3-amine has been found to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which play a key role in the pathogenesis of various inflammatory diseases. N-[1-(2H-1,3-benzodioxole-5-carbonyl)azetidin-3-yl]pyridazin-3-amine has also been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In addition, it has been shown to inhibit the replication of several viruses, including HIV and HCV.